Cas no 3158-56-3 (5-Pentadecylresorcinol)
5-Pentadecylresorcinol Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Benzenediol,5-pentadecyl-
- 5-pentadecylbenzene-1,3-diol
- 5-Pentadecylresorcinol
- 1,3-dihydroxy-5-pentadecylbenzene
- 5-(pentadecyl)resorcinol
- 5-n-pentadecylresorcinol
- 5-Pentadecyl-1,3-benzenediol
- adipostatin A
- Cardol
- CHEBI:2120
- NSC776
- RESORCINOL, 5-PENTADECYL
- Resorcinol, pentadecyl-
- Epitope ID:122679
- 3158-56-3
- U1FU33YCG0
- NSC-776
- 5-Pentadecylresorcinol, analytical standard
- BCP33965
- 5-(N-PENTADECYL)RESORCINOL
- 1,3-Benzenediol, 5-pentadecyl-
- AKOS040758955
- 3-N-PENTADECYL-5-HYDROXYPHENOL
- 5-Pentadecylresorcinol;Cardol;5-Pentadecylbenzene-1,3-diol
- 5-pentadecyl-resorcinol
- CHEMBL98610
- 5-Pentadecyl-1,3-benzenediol #
- BDBM50555908
- KVVSCMOUFCNCGX-UHFFFAOYSA-N
- EINECS 221-599-7
- Q4682945
- 5-pentadecyl resorcinol
- LMPK15030012
- 3-Pentadecylresorcinol
- 1, 5-pentadecyl-
- HY-116934
- UNII-U1FU33YCG0
- Cardol C15:0
- SCHEMBL406402
- CS-0066831
- NS00020193
- DTXSID7062875
- Resorcinol, 5-pentadecyl-
- NSC 776
- PDR
-
- MDL: MFCD00002292
- Inchi: 1S/C21H36O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-19-16-20(22)18-21(23)17-19/h16-18,22-23H,2-15H2,1H3
- InChI Key: KVVSCMOUFCNCGX-UHFFFAOYSA-N
- SMILES: OC1C=C(C=C(C=1)CCCCCCCCCCCCCCC)O
Computed Properties
- Exact Mass: 320.27168
- Monoisotopic Mass: 320.272
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 23
- Rotatable Bond Count: 14
- Complexity: 244
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 40.5A^2
- XLogP3: 9
Experimental Properties
- Density: 0.96
- Boiling Point: 452.5°Cat760mmHg
- Flash Point: 195.5°C
- Refractive Index: 1.509
- PSA: 40.46
5-Pentadecylresorcinol Security Information
-
Symbol:
- Signal Word:Danger
- Hazard Statement: H317-H318
- Warning Statement: P280-P305+P351+P338
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
- Hazard Category Code: 41-43
- Safety Instruction: 26-36/37-39
-
Hazardous Material Identification:
- Storage Condition:2-8°C
5-Pentadecylresorcinol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | SA03527-10mg |
1,3-Benzenediol,5-pentadecyl- |
3158-56-3 | ≥95.0% (HPLC) | 10mg |
¥7958.0 | 2024-07-18 | |
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | 91822-10MG |
5-Pentadecylresorcinol |
3158-56-3 | 10mg |
¥6882.25 | 2025-01-16 | ||
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci69712-5mg |
Adipostatin A |
3158-56-3 | 98% | 5mg |
¥1396.00 | 2022-04-26 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci69712-25mg |
Adipostatin A |
3158-56-3 | 98% | 25mg |
¥6069.00 | 2022-04-26 | |
| TRC | P267000-10mg |
5-Pentadecylresorcinol |
3158-56-3 | 10mg |
$ 92.00 | 2023-09-06 | ||
| TRC | P267000-25mg |
5-Pentadecylresorcinol |
3158-56-3 | 25mg |
$181.00 | 2023-05-17 | ||
| TRC | P267000-50mg |
5-Pentadecylresorcinol |
3158-56-3 | 50mg |
$ 251.00 | 2023-09-06 | ||
| TRC | P267000-100mg |
5-Pentadecylresorcinol |
3158-56-3 | 100mg |
$ 437.00 | 2023-09-06 | ||
| TRC | P267000-250mg |
5-Pentadecylresorcinol |
3158-56-3 | 250mg |
$992.00 | 2023-05-17 | ||
| TRC | P267000-500mg |
5-Pentadecylresorcinol |
3158-56-3 | 500mg |
$1897.00 | 2023-05-17 |
5-Pentadecylresorcinol Suppliers
5-Pentadecylresorcinol Related Literature
-
1. Long-chain phenols. Part III. Identification of the components of a novel phenolic fraction in anacardium occidentale(cashew nut-shell liquid) and synthesis of the saturated memberJohn H. P. Tyman J. Chem. Soc. Perkin Trans. 1 1973 1639
-
Coline Voirin,Sylvain Caillol,Nilakshi V. Sadavarte,Bhausaheb V. Tawade,Bernard Boutevin,Prakash P. Wadgaonkar Polym. Chem. 2014 5 3142
-
Bimlesh Lochab,Swapnil Shukla,Indra K. Varma RSC Adv. 2014 4 21712
-
4. Long chain phenols. Part 17. The synthesis of 5-[(Z)-pentadec-8-enyl]resorcinol, ‘cardol monoene,’ and of 5-[(ZZ)-pentadec-8,11-dienyl]-resorcinol dimethyl ether, ‘cardol diene’ dimethyl etherChristopher J. Baylis,Stanley W. D. Odle,John H. P. Tyman J. Chem. Soc. Perkin Trans. 1 1981 132
-
J. H. P. Tyman Chem. Soc. Rev. 1979 8 499
Additional information on 5-Pentadecylresorcinol
Introduction to 1,3-Benzenediol,5-pentadecyl (CAS No. 3158-56-3)
1,3-Benzenediol,5-pentadecyl, identified by its Chemical Abstracts Service (CAS) number 3158-56-3, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural composition, combines a benzenediol moiety with a pentadecyl side chain, making it a subject of interest for various applications in medicinal chemistry and material science.
The molecular structure of 1,3-benzenediol,5-pentadecyl consists of a benzene ring substituted with hydroxyl groups at the 1 and 3 positions, to which a pentadecyl (C15H31) group is attached at the 5 position. This configuration imparts distinct physicochemical properties to the compound, including solubility characteristics and potential interactions with biological targets. The presence of both hydroxyl and alkyl groups suggests that this molecule may exhibit both hydrophilic and lipophilic properties, which could be leveraged in drug design and formulation.
In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways with high specificity. 1,3-Benzenediol,5-pentadecyl, due to its unique structural features, has been explored as a potential candidate for various therapeutic applications. Researchers have been particularly interested in its potential role as an intermediate in the synthesis of more complex pharmacophores. The compound's ability to serve as a building block for larger molecules makes it valuable in the context of drug discovery pipelines.
One of the most compelling aspects of 1,3-benzenediol,5-pentadecyl is its potential in the development of targeted therapies. The hydroxyl groups on the benzene ring can participate in hydrogen bonding interactions, which are crucial for binding to biological targets such as enzymes and receptors. Meanwhile, the pentadecyl side chain can enhance membrane permeability or influence pharmacokinetic properties, making this compound a promising candidate for oral or topical formulations.
Recent studies have begun to explore the pharmacological profile of derivatives of 1,3-benzenediol,5-pentadecyl. For instance, modifications to the pentadecyl chain or the hydroxyl groups have shown promise in enhancing binding affinity or altering metabolic stability. These findings suggest that this compound could be a valuable scaffold for further medicinal chemistry optimization.
The synthesis of 1,3-benzenediol,5-pentadecyl (CAS No. 3158-56-3) involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the pentadecyl group typically involves Friedel-Crafts alkylation or similar transformations that ensure regioselectivity and high yield. Advances in synthetic methodologies have made it possible to produce this compound with increasing purity and efficiency, facilitating its use in research and development settings.
In addition to its pharmaceutical applications, 1,3-benzenediol,5-pentadecyl has shown potential in material science. Its unique structural features make it a candidate for use in polymer chemistry or as a precursor for more complex materials. The ability to incorporate functional groups into polymers derived from this compound could lead to novel materials with enhanced properties such as biodegradability or mechanical strength.
The safety and handling of 1,3-benzenediol,5-pentadecyl are important considerations in its application. While not classified as a hazardous material under standard regulatory frameworks, proper laboratory practices should be followed when handling this compound. This includes using appropriate personal protective equipment (PPE) and ensuring good ventilation during synthesis and handling procedures.
Future research directions for 1,3-benzenediol,5-pentadecyl may include exploring its role in drug delivery systems and nanotechnology applications. The compound's ability to form stable complexes with other molecules could make it useful in developing targeted drug delivery systems that enhance therapeutic efficacy while minimizing side effects.
Overall,1,3-benzenediol,5-pentadecyl (CAS No. 3158-56-3) represents an intriguing compound with diverse potential applications across multiple scientific disciplines. Its unique structure and functional properties make it a valuable asset in both academic research and industrial development efforts aimed at creating novel therapeutics and advanced materials.
3158-56-3 (5-Pentadecylresorcinol) Related Products
- 84765-48-0(1,3-Benzenediol, 5-hexadecyl-)
- 5259-01-8(5-Tridecylresorcinol)
- 70110-61-1(5-Pentacosylbenzene-1,3-diol)
- 5465-20-3(5-hexylbenzene-1,3-diol)
- 41442-57-3(5-Heptadecylbenzene-1,3-diol)
- 80368-57-6(1,3-Benzenediol, 5-tetradecyl-)
- 70110-60-0(5-Tricosylbenzene-1,3-diol)
- 35176-46-6(1,3-Benzenediol,5-nonadecyl-)
- 26050-60-2(1,3-Benzenediol,5,5'-(1,14-tetradecanediyl)bis-)
- 72707-60-9(5-Dodecyl-1,3-benzenediol)